Cas no 883526-10-1 (2-(2-Methylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 2-(2-Methylphenyl)quinoline-4-carbonyl chloride
• CAS No: 883526-10-1
• MF: C₁₇H₁₂ClNO
• MW: 281.736283302307
• MDL: MFCD03421047
• CID: 1927078
• PubChem ID: 10850432
• Update Time: 2025-11-02

2-(2-Methylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbonyl chloride, 2-(2-methylphenyl)-
• 2-(o-Tolyl)quinoline-4-carbonylchloride
• 883526-10-1
• MFCD03421047
• STL196917
• AKOS005172980
• 2-(2-methylphenyl)quinoline-4-carbonyl Chloride
• ALBB-010838
• 2-(o-Tolyl)quinoline-4-carbonyl chloride
• VS-04339
• BBL014508
• 2-(2-Methylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421047
• Inchi： 1S/C17H12ClNO/c1-11-6-2-3-7-12(11)16-10-14(17(18)20)13-8-4-5-9-15(13)19-16/h2-10H,1H3
• InChI Key： YHRHRVSOOAHNFQ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=CC=CC=2C)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 281.0607417Da
• Monoisotopic Mass: 281.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2-Methylphenyl)quinoline-4-carbonyl chloride

Comprehensive Guide to 2-(2-Methylphenyl)quinoline-4-carbonyl chloride (CAS No. 883526-10-1): Properties, Applications, and Market Insights

2-(2-Methylphenyl)quinoline-4-carbonyl chloride (CAS No. 883526-10-1) is a specialized quinoline derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound, featuring a carbonyl chloride functional group, serves as a crucial intermediate in the development of advanced materials and bioactive molecules. Its unique structure combines a 2-methylphenyl substituent with a quinoline core, making it valuable for applications ranging from drug discovery to material science.

The growing interest in heterocyclic compounds like 2-(2-Methylphenyl)quinoline-4-carbonyl chloride stems from their versatility in medicinal chemistry. Researchers frequently search for "quinoline derivatives in drug design" or "CAS 883526-10-1 applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

From a chemical perspective, 2-(2-Methylphenyl)quinoline-4-carbonyl chloride exhibits notable reactivity due to its acyl chloride moiety. This property enables efficient amide bond formation, a key reaction in peptide synthesis and polymer chemistry. Laboratories often inquire about "handling quinoline-4-carbonyl chlorides" or "stability of CAS 883526-10-1," emphasizing the need for proper storage under inert conditions to prevent hydrolysis.

The material science sector values this compound for creating functionalized quinoline polymers with optoelectronic properties. With increasing searches for "organic semiconductors from quinoline derivatives," 2-(2-Methylphenyl)quinoline-4-carbonyl chloride gains attention for developing OLED materials and molecular sensors. Its π-conjugated system contributes to charge transport characteristics essential for next-generation displays.

Market analysis reveals steady growth in demand for high-purity 2-(2-Methylphenyl)quinoline-4-carbonyl chloride, particularly from pharmaceutical manufacturers and research institutions. Suppliers frequently encounter queries about "bulk availability of CAS 883526-10-1" and "custom synthesis specifications," indicating its importance in scaled production. The compound's patent landscape shows increasing filings related to anticancer agents and diagnostic probes since 2020.

Quality control of 2-(2-Methylphenyl)quinoline-4-carbonyl chloride requires rigorous HPLC analysis and spectroscopic characterization, topics frequently searched alongside "CAS 883526-10-1 purity standards." Advanced techniques like LC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for reproducibility in sensitive applications. The compound typically appears as a light yellow crystalline powder with specific solubility profiles in organic solvents.

Environmental and safety considerations for 2-(2-Methylphenyl)quinoline-4-carbonyl chloride follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, researchers often seek information about "proper PPE for quinoline derivatives" and "waste disposal methods for CAS 883526-10-1." These precautions align with the broader industry shift toward green chemistry principles in synthetic workflows.

Future research directions for 2-(2-Methylphenyl)quinoline-4-carbonyl chloride may explore its catalytic applications or bioconjugation techniques, as suggested by emerging scientific literature. The compound's adaptability positions it well for innovations in targeted drug delivery systems and smart materials, addressing current search trends like "quinoline-based theranostics" and "responsive polymer design."

For synthetic chemists, the step-by-step preparation of 2-(2-Methylphenyl)quinoline-4-carbonyl chloride from precursor materials remains a popular technical query. Optimization of Friedländer synthesis conditions and chlorination methods significantly impacts yield and purity – key factors determining its commercial viability in competitive markets.